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Compound of Interest

Compound Name: Ethaboxam-d5

Cat. No.: B1154700

These application notes provide a detailed protocol for the quantitative analysis of the fungicide
Ethaboxam in soil samples. The use of a deuterated internal standard (Ethaboxam-d4) is
employed to ensure high accuracy and precision by correcting for matrix effects and variations
in sample preparation and instrument response.

Introduction

Ethaboxam is a widely used fungicide for controlling oomycete pathogens in various crops. Its
potential for accumulation in soil necessitates sensitive and reliable analytical methods to
monitor its environmental fate and ensure food safety. This protocol describes a robust method
for the determination of Ethaboxam in soil using Ultra-Performance Liquid Chromatography-
Tandem Mass Spectrometry (UPLC-MS/MS) with a deuterated internal standard. The
QUECHhERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) method is adapted for sample
extraction and cleanup, providing high recovery and efficiency.

Experimental Protocols
Materials and Reagents

» Standards: Ethaboxam (=98% purity), Ethaboxam-d4 (=98% purity, isotopic purity 299%)

e Solvents: Acetonitrile (ACN), Methanol (MeOH), Water (LC-MS grade), Formic Acid (FA)
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» Salts and Sorbents: Anhydrous Magnesium Sulfate (MgSOa), Sodium Chloride (NaCl),
Primary Secondary Amine (PSA), C18 sorbent

o Soil Samples: Collected from relevant agricultural fields.

Sample Preparation and Extraction (QUEChERS)

o Sample Homogenization: Air-dry the soil sample, remove any stones and plant debris, and
sieve through a 2 mm mesh.

» Weighing: Weigh 10 g of the homogenized soil into a 50 mL centrifuge tube.

 Fortification: Add the deuterated internal standard (Ethaboxam-d4) solution to the soil
sample and vortex for 30 seconds.

e Hydration: Add 10 mL of water to the soil sample and vortex for 1 minute to ensure thorough
mixing.

» Extraction:
o Add 10 mL of acetonitrile to the centrifuge tube.
o Add the QUEChERS extraction salts (4 g MgSOa4 and 1 g NaCl).
o Cap the tube tightly and vortex vigorously for 1 minute.

o Centrifugation: Centrifuge the tube at 4000 rpm for 5 minutes.

o Cleanup (Dispersive Solid-Phase Extraction - d-SPE):

o Transfer 1 mL of the acetonitrile supernatant to a 2 mL microcentrifuge tube containing
150 mg MgSOs4, 50 mg PSA, and 50 mg C18.

o Vortex for 30 seconds.
o Centrifuge at 12000 rpm for 2 minutes.

o Final Extract: Transfer the supernatant to a clean vial, evaporate to dryness under a gentle
stream of nitrogen, and reconstitute in 1 mL of the initial mobile phase for UPLC-MS/MS
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analysis.

UPLC-MS/MS Analysis

o Chromatographic Conditions:
o Column: C18 column (e.g., 2.1 mm x 50 mm, 1.7 pum)
o Mobile Phase: A: Water with 0.1% Formic Acid; B: Acetonitrile with 0.1% Formic Acid

o Gradient: Start with 95% A, ramp to 5% A over 5 minutes, hold for 2 minutes, and return to
initial conditions.

o Flow Rate: 0.3 mL/min

o Injection Volume: 5 pL

o Column Temperature: 40 °C
e Mass Spectrometric Conditions:

o lonization Mode: Electrospray lonization (ESI), Positive

[e]

Scan Mode: Multiple Reaction Monitoring (MRM)

o

Source Temperature: 150 °C

[¢]

Desolvation Temperature: 500 °C

o

Capillary Voltage: 3.0 kV

MRM Transitions:

[e]

» Ethaboxam: Precursor lon > Product lon 1 (Quantifier), Precursor lon > Product lon 2
(Qualifier)

» Ethaboxam-d4: Precursor lon > Product lon (Quantifier)

Data Presentation
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The following tables summarize the typical quantitative performance of the described method

for the analysis of Ethaboxam in soil.

Parameter

Result

Description

Limit of Detection (LOD)

0.001 mg/kg

The lowest concentration of
analyte that can be reliably
detected.

Limit of Quantification (LOQ)

0.01 mg/kg

The lowest concentration of
analyte that can be
quantitatively determined with
acceptable precision and

accuracy.

Linearity (r?)

>0.99

The correlation coefficient of
the calibration curve, indicating

the linearity of the response.

Intra-day Precision (RSD)

<10%

The relative standard deviation
of replicate measurements

within the same day.

Inter-day Precision (RSD)

<15%

The relative standard deviation
of replicate measurements on

different days.

Spiking Level (mg/kg)

Average Recovery (%)

Relative Standard Deviation
(RSD, %)

0.01 95.2 5.8

0.1 98.6 4.2

1.0 101.3 3.5
Visualizations
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Caption: Experimental workflow for Ethaboxam analysis in soil.
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Caption: Principle of internal standard quantification.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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